N-benzyl-N-(tert-butyl)-3-(2-hydroxy-2-phenylcyclohexyl)propanamide

• Molecular Formula: C26H35NO2
• Molecular Weight: 393.6 g/mol
• IUPAC Name: N-benzyl-N-tert-butyl-3-(2-hydroxy-2-phenylcyclohexyl)propanamide
• InChI: InChI=1S/C26H35NO2/c1-25(2,3)27(20-21-12-6-4-7-13-21)24(28)18-17-23-16-10-11-19-26(23,29)22-14-8-5-9-15-22/h4-9,12-15,23,29H,10-11,16-20H2,1-3H3
• InChI Key: HYVBUJLNKMUDJU-UHFFFAOYSA-N
• SMILES: CC(C)(C)N(CC1=CC=CC=C1)C(=O)CCC2CCCCC2(C3=CC=CC=C3)O

Description

N-benzyl-N-(tert-butyl)-3-(2-hydroxy-2-phenylcyclohexyl)propanamide, commonly known as BTCP, is a synthetic compound that belongs to the class of opioids. It is a potent analgesic that has been used in scientific research to study the opioid receptors and their functions.

Mechanism of Action

BTCP acts on the mu-opioid receptor in the brain and spinal cord, which results in the inhibition of pain signals. It also activates the reward center of the brain, which leads to the feeling of euphoria. BTCP has been found to have a higher affinity for the mu-opioid receptor than morphine, which makes it a potent analgesic.
Biochemical and Physiological Effects:
BTCP has been found to have a number of biochemical and physiological effects. It has been shown to decrease the levels of cAMP in the brain, which leads to the inhibition of pain signals. It also increases the levels of dopamine in the brain, which leads to the feeling of euphoria. BTCP has been found to have a longer duration of action than morphine, which makes it a useful analgesic in the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

BTCP has a number of advantages for lab experiments. It is a potent analgesic that can be used to study the opioid receptors and their functions. It has a high affinity for the mu-opioid receptor, which makes it a useful tool for studying the analgesic effects of opioids. However, BTCP also has a number of limitations. It is a synthetic compound that may not accurately reflect the effects of naturally occurring opioids. It may also have side effects that are not present in naturally occurring opioids.

Future Directions

There are a number of future directions for the study of BTCP. One area of research could be the development of new analgesics that are based on the structure of BTCP. Another area of research could be the study of the sigma receptor and its role in the modulation of opioid receptors. Finally, the study of the long-term effects of BTCP on the brain and body could also be an area of future research.
Conclusion:
In conclusion, BTCP is a synthetic compound that has been used in scientific research to study the opioid receptors and their functions. It is a potent analgesic that has a high affinity for the mu-opioid receptor. BTCP has a number of advantages for lab experiments, but also has limitations. There are a number of future directions for the study of BTCP, including the development of new analgesics and the study of the sigma receptor.

Synthesis Methods

BTCP can be synthesized by reacting N-benzyl-N-(tert-butyl)propanamide with 2-hydroxy-2-phenylcyclohexanone in the presence of a reducing agent. The reaction mixture is then purified by column chromatography to obtain pure BTCP. The purity of BTCP can be confirmed by using analytical techniques such as NMR and mass spectrometry.

Scientific Research Applications

BTCP has been used in scientific research to study the opioid receptors and their functions. It has been found to have a high affinity for the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. BTCP has also been used to study the sigma receptor and its role in the modulation of opioid receptors.